Cas no 4807-35-6 (3-(Prop-2-yn-1-yl)benzene-1,2-diol)

• Product Name: 3-(Prop-2-yn-1-yl)benzene-1,2-diol
• CAS No: 4807-35-6
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 5771192
• PubChem ID: 53991178
• Update Time: 2025-06-08

3-(Prop-2-yn-1-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-1865314
• 4807-35-6
• 3-(prop-2-yn-1-yl)benzene-1,2-diol
• 3-Propargyl-brenzcatechin
• 3-(Prop-2-yn-1-yl)benzene-1,2-diol

• Inchi： 1S/C9H8O2/c1-2-4-7-5-3-6-8(10)9(7)11/h1,3,5-6,10-11H,4H2
• InChI Key： KEYWWAHFHXBIMH-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC#C)O

Computed Properties

• Exact Mass: 148.052429494g/mol
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(Prop-2-yn-1-yl)benzene-1,2-diol

Introduction to 3-(Prop-2-yn-1-yl)benzene-1,2-diol (CAS No. 4807-35-6)

3-(Prop-2-yn-1-yl)benzene-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 4807-35-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzene ring substituted with both a propargyl group and a 1,2-diol moiety, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the propargyl group (C₃H₃≡CH-) and the hydroxyl groups at the 1 and 2 positions of the benzene ring imparts distinct reactivity and functionalization possibilities, making it a versatile scaffold for further chemical derivatization.

The structure of 3-(Prop-2-yn-1-yl)benzene-1,2-diol exhibits a conjugated system that can participate in various electronic and steric interactions. The benzene core is a well-known aromatic system, widely recognized for its stability and ability to engage in π-stacking interactions, which are crucial in drug design for improving binding affinity and solubility. The propargyl group introduces a terminal alkyne functionality, which can undergo further transformations such as metal-catalyzed coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), providing a pathway to introduce diverse substituents at the triple bond position. Additionally, the two hydroxyl groups at the ortho position enhance the compound's polarity and potential for hydrogen bonding interactions, which are often exploited in designing bioactive molecules.

In recent years, 3-(Prop-2-yn-1-yl)benzene-1,2-diol has been explored as a precursor in the synthesis of more complex pharmacophores. Its dual functionality allows for the construction of intricate molecular architectures through sequential or convergent synthetic strategies. For instance, researchers have utilized this compound to develop novel analogs of flavonoids and phenolic antioxidants, leveraging its ability to form stable complexes with metal ions. These complexes have shown promise in preliminary studies as potential candidates for treating oxidative stress-related disorders.

One of the most compelling aspects of 3-(Prop-2-yn-1-yl)benzene-1,2-diol is its role in developing pharmaceutical intermediates. The compound's reactivity makes it an excellent candidate for generating libraries of derivatives for high-throughput screening (HTS). By modifying either the propargyl group or the hydroxyl moieties, chemists can explore a wide range of biological activities. Notably, derivatives of this scaffold have been investigated for their potential antimicrobial properties. Studies have demonstrated that certain modifications can enhance activity against Gram-positive bacteria by disrupting cell wall synthesis or interfering with essential metabolic pathways.

The synthesis of 3-(Prop-2-yn-1-yl)benzene-1,2-diol itself is an elegant example of modern organic synthesis techniques. One common approach involves the reaction of propargyl bromide with resorcinol (a readily available diol derivative) under palladium catalysis. This reaction proceeds via cross-coupling mechanisms, forming the desired benzene derivative with high regioselectivity. Alternatively, electrochemical methods have been explored as sustainable alternatives to traditional transition-metal catalysis, offering a greener route to this valuable intermediate.

Recent advancements in computational chemistry have further enhanced the utility of 3-(Prop-2-yn-1-yl)benzene-1,2-diol. Molecular modeling studies have revealed insights into how structural modifications influence binding affinity to biological targets such as enzymes and receptors. For example, computational docking experiments suggest that introducing bulky substituents at the propargyl position can improve binding stability by optimizing van der Waals interactions with shallow binding pockets in protein targets. These findings guide experimentalists in designing next-generation analogs with improved pharmacokinetic profiles.

The pharmacological potential of 3-(Prop-2-yn-1-yl)benzene-1,2-diol extends beyond antimicrobial applications. Preliminary investigations have indicated that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production pathways. The hydroxyl groups are particularly important here, as they can engage in hydrogen bonding with polar residues in target proteins, thereby stabilizing enzyme-inhibitor complexes. Moreover, the propargyl group can serve as an anchor point for further derivatization into pharmacophores that interact with specific binding sites.

In conclusion,3-(Prop- Prop-2-yn-1-yl)benzene-1,